4-(2-Methoxyphenyl)-2-nitrobenzoic acid

• IUPAC Name: 4-(2-methoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO5/c1-20-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(8-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: LGQHWBABPAYLES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H11NO5
• DSSTOX Substance ID: DTXSID90689141
• Molecular Weight: 273.24 g/mol
• CAS No.: 887249-11-8

Description

4-(2-Methoxyphenyl)-2-nitrobenzoic acid is a benzoic acid derivative characterized by a nitro group (-NO₂) at the 2-position and a 2-methoxyphenyl substituent at the 4-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid typically involves the nitration of 4-(2-Methoxyphenyl)benzoic acid. The nitration process can be carried out using a mixture of concentrated sulfuric acid and nitric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid may involve large-scale nitration reactors with precise control over reaction parameters such as temperature, concentration, and reaction time. The product is then purified through recrystallization or other suitable purification techniques to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

4-(2-Methoxyphenyl)-2-nitrobenzoic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reducing agents like tin(II) chloride.

Substitution: The methoxy group can participate in nucleophilic aromatic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Esterification: The carboxylic acid group can react with alcohols in the presence of acid catalysts to form esters.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon or tin(II) chloride in acidic medium.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Esterification: Alcohols with acid catalysts like sulfuric acid or p-toluenesulfonic acid.

Major Products Formed

Reduction: 4-(2-Methoxyphenyl)-2-aminobenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Esterification: Esters of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid.

Scientific Research Applications

4-(2-Methoxyphenyl)-2-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development due to its structural similarity to other bioactive compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid depends on its specific application. For instance, in biological systems, the compound may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, while the methoxy group may influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Substituent Positions	Key Features
4-(2-Methoxyphenyl)-2-nitrobenzoic acid	C₁₄H₁₁NO₅	2-NO₂, 4-(2-MeO-C₆H₄)	Dual electron-withdrawing (NO₂) and electron-donating (MeO) groups; enhanced steric hindrance at the 4-position.
2-Methoxy-4-nitrobenzoic acid	C₈H₇NO₅	2-MeO, 4-NO₂	Methoxy group at 2-position reduces acidity compared to hydroxy analogs; nitro group enhances reactivity toward reduction .
2-(2-Methylphenyl)-4-nitrobenzoic acid	C₁₄H₁₁NO₄	4-NO₂, 2-(2-Me-C₆H₄)	Methyl substituent increases lipophilicity; lacks methoxy’s electron-donating effects .
4-(Acetylamino)-2-nitrobenzoic acid	C₉H₈N₂O₅	2-NO₂, 4-NHAc	Acetylamino group improves hydrogen-bonding capacity; distinct from methoxyphenyl’s aromatic interactions .
4-(4-Methoxyanilino)-3-nitrobenzoic acid	C₁₄H₁₃N₂O₅	3-NO₂, 4-(4-MeO-C₆H₄-NH)	Anilino moiety introduces basicity; nitro and methoxy groups alter electronic distribution .

Physicochemical Properties

• Acidity : The nitro group at the 2-position in 4-(2-Methoxyphenyl)-2-nitrobenzoic acid increases acidity compared to unsubstituted benzoic acid. However, the electron-donating methoxy group on the adjacent phenyl ring may partially counteract this effect, resulting in a pKa intermediate between nitrobenzoic acids and methoxy-substituted analogs .
• Thermal Stability : Nitro groups generally decrease thermal stability, but the methoxyphenyl substituent may mitigate this through steric protection of the nitro group .